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Compound of Interest

Compound Name: Dichlorophenylborane

Cat. No.: B1345638

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorophenylborane (CsHsBCI2) is a versatile and highly reactive organoboron compound
frequently employed as a catalyst and intermediate in organic synthesis. Its utility, however, is
matched by its significant hazardous properties, including high flammability, corrosivity, and
reactivity with water. This guide provides a comprehensive overview of the safety and handling
precautions necessary for the safe use of Dichlorophenylborane in a laboratory setting.
Adherence to these guidelines is critical to mitigate risks and ensure the well-being of

laboratory personnel.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of Dichlorophenylborane is
fundamental to its safe handling. Key properties are summarized in the table below.
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Property Value References
CAS Number 873-51-8 [1112]
Molecular Formula CeHsBCl2 [3114]
Molecular Weight 158.82 g/mol [31[4]

Colorless to light yellow or dark
Appearance . [1][5][6]
brown clear liquid

Melting Point 7 °C (44.6 °F) (1151071

N ) 175 °C (347 °F) at 760 mmHg;
Boiling Point [11[2]
66 °C (151 °F) at 11 mmHg

Flash Point -14 °C (6.8 °F) to -5 °F [11[5]
Density 1.220-1.224 g/mL at 25 °C [1][2]
Vapor Density 5.48 (Air = 1.0) [11[3]
Solubility Reacts violently with water [1]

Sensitivity Moisture sensitive [31[5]

Hazard Identification and Classification

Dichlorophenylborane is classified as a hazardous substance with multiple risk factors. The
Globally Harmonized System (GHS) classifications are summarized below.
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
) H290: May be corrosive to
Corrosive to Metals 1

metals

Sources:[6][8][9][10]
Signal Word: Danger[6][8]

Toxicological Information

A critical aspect of the risk assessment for any chemical is its toxicological profile. However, for
Dichlorophenylborane, comprehensive quantitative toxicological data is largely unavailable.
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Toxicological Endpoint

Data

References

Acute Toxicity (Oral, Dermal,

Inhalation)

No data available

[LIE31[18]1]

LD50/LC50

Not available

[12]

Skin Corrosion/Irritation

Causes severe skin burns

[6]i8]

Serious Eye Damage/Irritation

Causes serious eye damage

[6]i8]

Respiratory or Skin

Sensitization

No data available

[5]i8]

Germ Cell Mutagenicity

No data available

[5]i8]

Carcinogenicity

No ingredient of this product
present at levels greater than
or equal to 0.1% is identified
as probable, possible or
confirmed human carcinogen
by IARC.

[8]

Reproductive Toxicity

No data available

[5]i8]

Specific Target Organ Toxicity
(Single and Repeated

Exposure)

No data available

[5]i8]

Aspiration Hazard

No data available

[5](8]

Note: The absence of comprehensive toxicological data does not imply that the substance is

safe. On the contrary, it necessitates handling with the utmost caution, assuming a high degree

of toxicity. The material is known to be extremely destructive to the tissues of the mucous

membranes, upper respiratory tract, eyes, and skin.[8]

Occupational Exposure Limits

There are no established specific occupational exposure limits (e.g., PEL, TLV) for

Dichlorophenylborane.[1] In the absence of such limits, exposure should be minimized to the
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lowest achievable level through the use of engineering controls and personal protective

equipment.

Safe Handling and Storage

Due to its reactive and hazardous nature, strict protocols must be followed when handling and

storing Dichlorophenylborane.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Dichlorophenylborane:

PPE Type

Specification

Eye/Face Protection

Tightly fitting safety goggles and a face shield

(8-inch minimum).

Hand Protection

Chemically resistant gloves (e.g., nitrile or
neoprene). Gloves must be inspected prior to

use and disposed of after contamination.

Body Protection

Flame-retardant lab coat and, for larger

quantities, a chemical-resistant apron.

Respiratory Protection

Work should be conducted in a certified
chemical fume hood. If the concentration of
vapors may exceed the capacity of the fume
hood, a full-face respirator with appropriate
cartridges (e.g., type ABEK) or a supplied-air
respirator should be used.

Sources:[2][6][13]

Engineering Controls

e Fume Hood: All work with Dichlorophenylborane must be performed in a well-ventilated

and certified chemical fume hood.
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 Inert Atmosphere: As Dichlorophenylborane is moisture-sensitive, it should be handled
under an inert atmosphere (e.g., nitrogen or argon).[1][14] This can be achieved using a
glovebox or Schlenk line techniques.[14][15]

o Grounding: To prevent static discharge, which can ignite the flammable vapors, all containers
and equipment must be properly grounded and bonded.[1]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[1]

Storage

o Container: Store in the original, tightly sealed container in a dry, cool, and well-ventilated
area.[5][9] The container should be stored in a corrosive-resistant receptacle.[9]

o Incompatibilities: Store away from water, strong oxidizing agents, and sources of heat,
sparks, or open flames.[1][3]

e Segregation: Store in a designated area for flammable and corrosive liquids.

Experimental Protocols

The following protocols are provided as general guidelines. Researchers should always
perform a thorough risk assessment and consult relevant literature for their specific application.

General Handling of Air- and Moisture-Sensitive
Reagents

Given that Dichlorophenylborane is highly sensitive to air and moisture, the following general
procedures for handling such reagents should be strictly followed:

o Glassware: All glassware must be thoroughly dried in an oven (e.g., at 120°C overnight) and
cooled under a stream of dry inert gas or in a desiccator before use.[14]

e Syringe and Cannula Techniques: Use dry, inert gas-flushed syringes and cannulae for
transferring the liquid reagent.[16] The reagent bottle should be maintained under a positive
pressure of inert gas during transfer.[16]
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 Inert Atmosphere: The reaction vessel must be purged with an inert gas (e.g., by three
vacuum/inert gas cycles) before introducing the reagent.[15]

lllustrative Experimental Protocol: Suzuki-Miyaura
Coupling
Dichlorophenylborane can be converted in situ to the corresponding boronic acid or its esters

for use in cross-coupling reactions. The following is a generalized procedure for a Suzuki-
Miyaura coupling reaction.

Reaction Setup:

e To an oven-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser
under an inert atmosphere (argon or nitrogen), add the aryl halide (1.0 equiv), a palladium
catalyst (e.g., Pd(PPhs)s, 2-5 mol%), and a suitable base (e.g., K2COs, Cs2COs, or KsPOa, 2-
3 equiv).

e Add a dry, degassed solvent (e.g., toluene, dioxane, or THF).

o Carefully add Dichlorophenylborane (1.1-1.5 equiv) to the reaction mixture at room
temperature using a dry, gas-tight syringe. The in situ hydrolysis with the water from the base
or added water will form the active boronic acid species.

o Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and monitor
the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

Work-up:
e Once the reaction is complete, cool the mixture to room temperature.
e Proceed with the quenching protocol as described in Section 8.1.

» After quenching, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with
water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

© 2025 BenchChem. All rights reserved. 7/14 Tech Support


http://molan.wdfiles.com/local--files/inert-atmosphere/Working%20with%20air%20and%20moisture%20sensitive%20compounds.pdf
https://www.benchchem.com/product/b1345638?utm_src=pdf-body
https://www.benchchem.com/product/b1345638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Purify the crude product by an appropriate method, such as flash column chromatography.

Preparation

Dry Glassware

Add Aryl Halide, Catalyst, Base

Add Dry, Degassed Solvent

Reagtion
Add Dichlorophenylborane
@rogress (TLC, GC-MS)

Work-up & [Purification

Click to download full resolution via product page
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Quenching and Disposal

Proper quenching of unreacted Dichlorophenylborane and the safe disposal of all associated
waste are critical safety considerations.

Detailed Quenching Protocol

Unreacted Dichlorophenylborane and other reactive boron species must be safely quenched
before work-up and disposal. The following is a recommended step-by-step procedure:

¢ Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

e Initial Slow Quench: Under a continuous inert gas flow and with vigorous stirring, slowly and
dropwise add a less reactive alcohol, such as isopropanol or tert-butanol.[17] This should be
done via a syringe pump or a dropping funnel to ensure a controlled addition rate. Be
prepared for gas evolution (hydrogen chloride and hydrogen).

e Monitor Reaction: Observe the reaction for any signs of exotherm or excessive gas
evolution. If the reaction becomes too vigorous, stop the addition and allow the mixture to
cool and subside.

o Secondary Quench: Once the initial vigorous reaction has ceased, a more reactive alcohol
like methanol or ethanol can be slowly added, followed by the cautious addition of water.[17]
[18]

o Neutralization: After the quenching is complete, the acidic solution should be neutralized with
a base, such as a saturated aqueous solution of sodium bicarbonate or a dilute solution of
sodium hydroxide. Add the base slowly and cautiously, as gas (COz) will be evolved if
bicarbonate is used.

e Final Check: Ensure the quenching is complete by checking for any further gas evolution
upon the addition of a small amount of water.
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Waste Disposal

All waste generated from the use of Dichlorophenylborane must be treated as hazardous
waste.
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» Liquid Waste: Collect all quenched reaction mixtures and solvent washes into a designated,
properly labeled hazardous waste container. The label should clearly indicate "Hazardous
Waste," the chemical constituents (including "boron compounds"), and the associated
hazards (flammable, corrosive).[13]

e Solid Waste: Any solid materials contaminated with Dichlorophenylborane, such as gloves,
paper towels, and silica gel from chromatography, must be collected in a separate, sealed,
and labeled hazardous waste container for solids.[13]

o Empty Containers: Empty Dichlorophenylborane containers are still hazardous. They
should be triple-rinsed with a dry, inert solvent (e.g., toluene or hexane) in a fume hood. The
rinsate must be collected as hazardous waste and quenched as described above.[19] The
rinsed container should be left open in the back of the fume hood to evaporate any
remaining solvent before being disposed of according to institutional guidelines.

o Disposal Vendor: All hazardous waste must be disposed of through a licensed environmental
waste management company in accordance with local, state, and federal regulations.[11]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.
Spills
e Minor Spill (in a fume hood):

o Alert personnel in the immediate area.

o Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand,
vermiculite, or a commercial sorbent for flammable liquids.[1] Do not use combustible
materials like paper towels.

o Carefully collect the absorbed material using non-sparking tools and place it in a sealable,
labeled container for hazardous waste.[1]

o Decontaminate the spill area with a suitable solvent (e.g., acetone), followed by soap and
water. Collect all cleaning materials as hazardous waste.
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e Major Spill (outside a fume hood or a large volume):

o Evacuate the laboratory immediately and alert others.

[¢]

If the spill is flammable, turn off all ignition sources if it is safe to do so.

[¢]

Close the laboratory doors and prevent entry.

[e]

Call emergency services and provide details of the spill (chemical name, quantity,
location).[20][21]

[e]

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Fire
» Dichlorophenylborane is highly flammable. In case of fire, use a dry chemical, carbon
dioxide (COz2), or alcohol-resistant foam extinguisher.[1]

e Do not use water, as it will react violently with Dichlorophenylborane.[5]

o If the fire is large or cannot be immediately extinguished, evacuate the area and call
emergency services.

First Aid

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[1][3][22] Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[3][22] Seek immediate medical attention.

« Inhalation: Move the victim to fresh air.[1][3] If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Conclusion
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Dichlorophenylborane is a valuable reagent in chemical synthesis, but its hazardous
properties demand rigorous adherence to safety protocols. This guide provides a framework for
its safe handling, use, and disposal. Researchers, scientists, and drug development
professionals must supplement this information with a thorough understanding of their specific
experimental procedures and institutional safety policies. A proactive approach to safety,
including careful planning, proper use of engineering controls and PPE, and preparedness for
emergencies, is essential for mitigating the risks associated with this powerful chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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